Cas no 399041-17-9 ((1R,2R)-N,N'-Bis(1-naphthylmethyl)-1,2-diphenylethylenediamine)

(1R,2R)-N,N'-Bis(1-naphthylmethyl)-1,2-diphenylethylenediamine structure
399041-17-9 structure
Product Name:(1R,2R)-N,N'-Bis(1-naphthylmethyl)-1,2-diphenylethylenediamine
CAS No:399041-17-9
MF:C36H32N2
MW:492.652688980103
CID:1514871
Update Time:2024-10-29

(1R,2R)-N,N'-Bis(1-naphthylmethyl)-1,2-diphenylethylenediamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N,N'-bis(1-naphthalenylmethyl)-1,2-diphenyl-,(1R,2R)-
    • (1R,2R)-N,N'-Bis(1-naphthalenylmethyl)-1,2-diphenyl-1,2-ethanediamine
    • (1R,2R)-N,N'-Bis(1-naphthylmethyl)-1,2-diphenylethylenediamine
    • (1R,2R)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine
    • Inchi: 1S/C36H32N2/c1-3-15-29(16-4-1)35(37-25-31-21-11-19-27-13-7-9-23-33(27)31)36(30-17-5-2-6-18-30)38-26-32-22-12-20-28-14-8-10-24-34(28)32/h1-24,35-38H,25-26H2/t35-,36-/m1/s1
    • InChI Key: XANGKRYJCUWBHS-LQFQNGICSA-N
    • SMILES: N(CC1=CC=CC2C=CC=CC1=2)[C@H](C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)NCC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 492.256549g/mol
  • Monoisotopic Mass: 492.256549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 9
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 24.1
  • Molecular Weight: 492.7g/mol

(1R,2R)-N,N'-Bis(1-naphthylmethyl)-1,2-diphenylethylenediamine Pricemore >>

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